Cas no 3055-14-9 (1,3-Di-iso-propyl-5-methylbenzene)

• Product Name: 1,3-Di-iso-propyl-5-methylbenzene
• CAS No: 3055-14-9
• MF: C₁₃H₂₀
• MW: 176.297904014587
• MDL: MFCD00053414
• CID: 306315
• PubChem ID: 137809
• Update Time: 2025-05-21

1,3-Di-iso-propyl-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3,5-di(propan-2-yl)benzene
• Benzene,1-methyl-3,5-bis(1-methylethyl)-
• 1,3-Di-isopropyl-5-methylbenzene
• 1,3-Diisopropyl-5-methyl-benzol
• 1-methyl-3,5-diisopropylbenzene
• 3,5-diisopropyltoluene
• 1-methyl-3,5-bis(propan-2-yl)benzene
• AKOS006273246
• Toluene, 3,5-diisopropyl-
• Benzene,5-bis(1-methylethyl)-
• C13H20
• NSC-81254
• 1,3-bis(1-methylethyl)-5-methylbenzene
• 3055-14-9
• 5-METHYL-1,3-DIISOPROPYLBENZENE
• SOALUUXENHDLMW-UHFFFAOYSA-N
• 1,3-diisopropyl-5-methyl-benzene
• Q63399739
• 1,3-DI-ISO-PROPYL-5-METHYLBENZENE
• 1,3-diisopropyl-5-methylbenzene
• DTXSID40184636
• Benzene, 1-methyl-3,5-bis(1-methylethyl)-
• NSC 81254
• NSC81254
• DTXCID80107127
• 1,3-Di-iso-propyl-5-methylbenzene

• MDL： MFCD00053414
• Inchi： 1S/C13H20/c1-9(2)12-6-11(5)7-13(8-12)10(3)4/h6-10H,1-5H3
• InChI Key： SOALUUXENHDLMW-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=C(C)C=C(C=1)C(C)C

Computed Properties

• Exact Mass: 176.15700
• Monoisotopic Mass: 176.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.5

Experimental Properties

• Density: 0.8668
• Melting Point: -60.8°C
• Boiling Point: 216.5°C
• Flash Point: 77.3°C
• Refractive Index: 1.4950
• PSA: 0.00000
• LogP: 4.24180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1,3-Di-iso-propyl-5-methylbenzene

Comprehensive Guide to 1,3-Di-iso-propyl-5-methylbenzene (CAS No. 3055-14-9): Properties, Applications, and Industry Insights

1,3-Di-iso-propyl-5-methylbenzene (CAS No. 3055-14-9), also known as 1,3-Diisopropyl-5-methylbenzene, is a specialized aromatic hydrocarbon widely used in industrial and research applications. This compound belongs to the family of alkyl-substituted benzenes, which are valued for their unique chemical properties and versatility. In this article, we delve into the molecular structure, physical and chemical characteristics, applications, and emerging trends surrounding this compound.

The molecular formula of 1,3-Di-iso-propyl-5-methylbenzene is C₁₃H₂₀, featuring two isopropyl groups and a methyl group attached to a benzene ring. Its high thermal stability and low polarity make it suitable for use as a solvent, intermediate, or additive in various chemical processes. Researchers and manufacturers often seek CAS 3055-14-9 for its balanced reactivity and compatibility with other organic compounds.

One of the key applications of 1,3-Di-iso-propyl-5-methylbenzene is in the synthesis of advanced materials, including liquid crystals and specialty polymers. Its alkyl-substituted structure contributes to enhanced solubility and tunable properties, making it a preferred choice in material science. Additionally, this compound is explored in pharmaceutical intermediates and flavor and fragrance formulations due to its mild aromatic profile.

From an industrial perspective, the demand for 1,3-Diisopropyl-5-methylbenzene is driven by its role in high-performance lubricants and heat transfer fluids. Its ability to withstand elevated temperatures without decomposition makes it valuable in automotive and aerospace applications. Recent studies also highlight its potential in green chemistry initiatives, where its low toxicity and biodegradability align with sustainability goals.

Market trends indicate growing interest in CAS 3055-14-9 as industries shift toward eco-friendly alternatives. Companies are investing in bio-based synthesis routes to produce this compound, reducing reliance on fossil fuels. Furthermore, advancements in catalytic processes have improved the cost-efficiency of manufacturing 1,3-Di-iso-propyl-5-methylbenzene, expanding its accessibility for small and large-scale applications alike.

For researchers and procurement specialists, understanding the storage and handling of 1,3-Diisopropyl-5-methylbenzene is crucial. While it is not classified as hazardous under standard regulations, proper ventilation and inert storage conditions are recommended to maintain its stability. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify the purity and composition of this compound.

In conclusion, 1,3-Di-iso-propyl-5-methylbenzene (CAS No. 3055-14-9) is a multifaceted compound with significant industrial relevance. Its applications span from advanced material synthesis to sustainable chemical processes, reflecting its adaptability and value. As innovation continues, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and green technology.